Cas no 87969-90-2 (Benzene, 1-decyl-3,5-dioctyl-)

• Product Name: Benzene, 1-decyl-3,5-dioctyl-
• CAS No: 87969-90-2
• MF: C₃₂H₅₈
• MW: 442.802930355072
• CID: 649905
• PubChem ID: 13215634
• Update Time: 2025-04-19

Benzene, 1-decyl-3,5-dioctyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-decyl-3,5-dioctyl-
• 1-decyl-3,5-dioctylbenzene
• DTXSID70528847
• 87969-90-2

• Inchi： 1S/C32H58/c1-4-7-10-13-16-17-20-23-26-32-28-30(24-21-18-14-11-8-5-2)27-31(29-32)25-22-19-15-12-9-6-3/h27-29H,4-26H2,1-3H3
• InChI Key： NDLGIIQXMZBBKH-UHFFFAOYSA-N
• SMILES： C(CC1C=C(C=C(C=1)CCCCCCCC)CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 442.453851850g/mol
• Monoisotopic Mass: 442.453851850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 23
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.1
• Topological Polar Surface Area: 0Ų